Ethyl 4-chloro-3-oxo-2-[(pentyloxy)imino]butanoate

• CAS No.: 68401-54-7
• Molecular Formula: C11H18ClNO4
• Molecular Weight: 263.72 g/mol
• IUPAC Name: ethyl 4-chloro-3-oxo-2-pentoxyiminobutanoate
• InChI: InChI=1S/C11H18ClNO4/c1-3-5-6-7-17-13-10(9(14)8-12)11(15)16-4-2/h3-8H2,1-2H3
• InChI Key: KFZUIHBXFDORAU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCON=C(C(=O)CCl)C(=O)OCC

Description

Ethyl 4-chloro-3-oxo-2-[(pentyloxy)imino]butanoate is a useful research compound. Its molecular formula is C11H18ClNO4 and its molecular weight is 263.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl 2-pentyloxyimino-3-oxobutyrate (syn isomer, 57.5 g.), acetic acid (58.5 ml.) and sulfuryl chloride (20.9 ml.) were treated in a similar manner to that of Example F-(2) to give ethyl 2-pentyloxyimino-4-chloro-3-oxobutyrate (syn isomer, 51.1 g.), oil.

Synthesis routes and methods II

Procedure details

Ethyl 2-pentyloxyimino-3-oxobutyrate (syn isomer) (57.5 g.) and sulfuryl chloride (20.9 ml.) were reacted in acetic acid (58.5 ml.) according to a similar manner to that of Preparation (6-10) to give an oil of ethyl 2-pentyloxyimino-3-oxo-4-chlorobutyrate (syn isomer) (51.1 g.).